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Compound of Interest

Compound Name: 1,5-Dimethoxypentane

Cat. No.: B089389

Technical Support Center: 1,5-
Dimethoxypentane

This technical support center provides comprehensive guidance on the handling, storage, and
use of 1,5-Dimethoxypentane for researchers, scientists, and drug development
professionals.

Frequently Asked Questions (FAQSs)

Q1: What is 1,5-Dimethoxypentane and what are its primary applications in research?

1,5-Dimethoxypentane, also known as pentamethylene glycol dimethyl ether, is an aliphatic
diether.[1] In a laboratory setting, it is primarily used as a solvent and as a building block in
organic synthesis. Its chemical structure and properties make it a suitable medium for various
chemical reactions.

Q2: What are the main hazards associated with 1,5-Dimethoxypentane?

1,5-Dimethoxypentane is a flammable liquid and vapor.[2][3] It is classified as a Flammable
Liquid, Category 3.[3][4] As with other ethers, there is a potential for the formation of explosive
peroxides upon prolonged exposure to air and light, although specific data on the rate of
peroxide formation for this particular diether is not readily available.[5]
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Q3: What personal protective equipment (PPE) should be worn when handling 1,5-
Dimethoxypentane?

When handling 1,5-Dimethoxypentane, it is essential to use appropriate personal protective
equipment to ensure safety. This includes:

Eye Protection: Eyeshields or safety goggles.[4]

Hand Protection: Chemical-resistant gloves.[4]

Respiratory Protection: A multi-purpose combination respirator cartridge is recommended,
especially when working with larger quantities or in poorly ventilated areas.[4]

Skin and Body Protection: A lab coat should be worn to protect from splashes.

Q4: What are the proper storage conditions for 1,5-Dimethoxypentane?

1,5-Dimethoxypentane should be stored in a tightly closed container in a dry and well-
ventilated place.[5] It should be kept away from heat, sparks, open flames, and other sources
of ignition.[5][6] The storage area should be designated for flammable liquids (Storage Class
3).[3][4] To inhibit peroxide formation, it is good practice to store it under an inert atmosphere
(e.g., nitrogen or argon) and away from light.

Q5: How should I dispose of waste 1,5-Dimethoxypentane?

Waste 1,5-Dimethoxypentane should be treated as hazardous waste. It must not be poured
down the drain.[7] It should be collected in a designated, properly labeled, and sealed
container for hazardous waste.[7] This container should be stored in a safe, designated area
away from incompatible materials until it can be collected by a licensed hazardous waste
disposal company.

Q6: Are there any chemicals that are incompatible with 1,5-Dimethoxypentane?

While specific incompatibility data for 1,5-Dimethoxypentane is limited, as a diether, it should
be considered incompatible with strong oxidizing agents. Contact with these substances can
lead to vigorous and potentially explosive reactions.
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Quantitative Data

The following table summarizes the key quantitative data for 1,5-Dimethoxypentane:

Property Value Reference
Molecular Formula C7H1602 [1]
Molecular Weight 132.20 g/mol [1114]
Appearance Colorlfass- to almost colorless o
clear liquid

Boiling Point 161 °C (lit.) [4]
Density 0.843 g/mL at 25 °C (lit.) [4]
Refractive Index n20/D 1.408 (lit.) [4]
Flash Point 60 °C (140 °F) - closed cup [3][4]
Purity >97.0% (GC) [1]
CAS Number 111-89-7 [1]14]

Experimental Protocols

While specific, detailed experimental protocols exclusively citing 1,5-Dimethoxypentane are
not widely published, its properties make it a suitable solvent for various organic reactions,
such as Grignard reactions and certain types of condensation reactions. Below are detailed
methodologies for these general procedures, where 1,5-Dimethoxypentane can be used as
an anhydrous ether solvent.

General Protocol for Grignard Reagent Formation and
Reaction

Grignard reagents are powerful nucleophiles used for forming carbon-carbon bonds. They are
highly sensitive to moisture, making the use of an anhydrous solvent like 1,5-
Dimethoxypentane crucial.

Materials:
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e Magnesium turnings

o Alkyl or aryl halide

e Anhydrous 1,5-Dimethoxypentane

o Electrophile (e.g., aldehyde, ketone, ester)

« lodine crystal (for initiation)

e Round-bottom flask, condenser, and addition funnel (all oven-dried)
e Inert atmosphere (Nitrogen or Argon)

Methodology:

e Apparatus Setup: Assemble an oven-dried, three-necked round-bottom flask with a reflux
condenser, a magnetic stirrer, and a pressure-equalizing dropping funnel. Ensure all joints
are well-sealed. The apparatus should be under a positive pressure of an inert gas (Nitrogen
or Argon).

e Initiation: Place magnesium turnings in the flask. Add a small crystal of iodine to help initiate
the reaction. Gently heat the flask with a heat gun under a flow of inert gas to drive off any
residual moisture.

o Grignard Reagent Formation: Add a small portion of the alkyl or aryl halide dissolved in
anhydrous 1,5-Dimethoxypentane to the magnesium turnings. The reaction is initiated
when the color of the iodine fades and bubbling is observed.

e Once the reaction has started, add the remaining solution of the alkyl or aryl halide in
anhydrous 1,5-Dimethoxypentane dropwise from the addition funnel at a rate that maintains
a gentle reflux.

 After the addition is complete, continue to stir the reaction mixture until the magnesium is
consumed. The resulting grey-black solution is the Grignard reagent.

o Reaction with Electrophile: Cool the Grignard reagent solution in an ice bath. Dissolve the
electrophile in anhydrous 1,5-Dimethoxypentane and add it dropwise to the Grignard
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reagent via the addition funnel.

o Workup: After the reaction is complete (monitored by TLC), quench the reaction by slowly
adding a saturated aqueous solution of ammonium chloride. Extract the aqueous layer with
an organic solvent (e.g., diethyl ether or ethyl acetate). Combine the organic layers, dry over
anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude
product.

Bohimann-Rahtz Pyridine Synthesis

The Bohlmann-Rahtz pyridine synthesis is a method for preparing substituted pyridines. It
involves the condensation of an enamine with an alkynone. 1,5-Dimethoxypentane can serve
as a suitable high-boiling point solvent for this reaction.

Materials:

Enamine

Alkynone

1,5-Dimethoxypentane (as solvent)

Acid or base catalyst (optional, reaction dependent)

Round-bottom flask and reflux condenser

Methodology:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve the enamine in 1,5-Dimethoxypentane.

» Addition of Reactant: Add the alkynone to the solution. If a catalyst is required, it should be
added at this stage.

e Reaction Conditions: Heat the reaction mixture to reflux and maintain this temperature.
Monitor the progress of the reaction using Thin Layer Chromatography (TLC).
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e Workup: Once the reaction is complete, cool the mixture to room temperature. Remove the
1,5-Dimethoxypentane under reduced pressure. The residue can then be purified by
column chromatography on silica gel to yield the substituted pyridine product.

Workflow and Logic Diagrams

Below are diagrams illustrating the logical workflows for handling and storing 1,5-
Dimethoxypentane safely.

Safe Handling Workflow for 1,5-Dimethoxypentane

Receiving and Inspection

:

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

:

Work in a Well-Ventilated Area
(Fume Hood)

:

Dispense Required Amount

Close Container Tightly Clean Up Any Spills Immediately

' '

Dispose of Contaminated Materials
as Hazardous Waste

Return to Designated Storage
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Caption: Safe handling workflow for 1,5-Dimethoxypentane.

Storage Logic for 1,5-Dimethoxypentane
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Handling and storage guidelines for 1,5-
Dimethoxypentane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089389#handling-and-storage-guidelines-for-1-5-
dimethoxypentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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